![molecular formula C11H15NO5 B5857695 2-(nitrooxy)-2-adamantanecarboxylic acid](/img/structure/B5857695.png)
2-(nitrooxy)-2-adamantanecarboxylic acid
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Overview
Description
2-(Nitrooxy)-2-adamantanecarboxylic acid (NAC) is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NAC is a nitric oxide donor that has been shown to have various biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
2-(nitrooxy)-2-adamantanecarboxylic acid works by releasing nitric oxide, a signaling molecule that plays a crucial role in various physiological processes. Nitric oxide is involved in the regulation of blood pressure, immune function, and neurotransmission. This compound has been shown to increase the levels of nitric oxide in the body, which can lead to various biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(nitrooxy)-2-adamantanecarboxylic acid in lab experiments is its ability to release nitric oxide in a controlled manner. This allows researchers to study the role of nitric oxide in various biological processes. However, one of the limitations of using this compound is its instability in aqueous solutions, which can lead to the decomposition of the compound.
Future Directions
For research on 2-(nitrooxy)-2-adamantanecarboxylic acid include the development of this compound-based therapies and investigation of the role of this compound in the regulation of immune function and inflammation.
Synthesis Methods
The synthesis of 2-(nitrooxy)-2-adamantanecarboxylic acid involves the reaction of Adamantane-2-carboxylic acid with nitric acid. The reaction is carried out in the presence of a catalyst such as sulfuric acid, and the resulting product is purified through recrystallization. The yield of this compound can be increased by optimizing the reaction conditions and using high-quality reagents.
Scientific Research Applications
2-(nitrooxy)-2-adamantanecarboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been investigated for its role in the treatment of cardiovascular diseases, diabetes, and respiratory diseases. In addition, this compound has been used as a research tool to study the role of nitric oxide in various biological processes.
properties
IUPAC Name |
2-nitrooxyadamantane-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO5/c13-10(14)11(17-12(15)16)8-2-6-1-7(4-8)5-9(11)3-6/h6-9H,1-5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZNCCKQLSIXSFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3(C(=O)O)O[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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